Cas no 13910-11-7 ([(3-methylbutyl)sulfanyl]benzene)

• Product Name: [(3-methylbutyl)sulfanyl]benzene
• CAS No: 13910-11-7
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• CID: 902638
• PubChem ID: 283785
• Update Time: 2025-04-19

[(3-methylbutyl)sulfanyl]benzene Chemical and Physical Properties

Names and Identifiers

• [(3-methylbutyl)sulfanyl]benzene
• 3-methylbutylsulfanylbenzene
• 3-methylbutyl phenyl sulfide
• 4-Phenylmercapto-2-methyl-butan
• AC1L5ZE0
• AC1Q7DZL
• AR-1F4431
• CTK0H9727
• isoamyl phenyl sulfide
• Isoamylphenylsulfid
• Isopentylmercapto-benzol
• isopentyl-phenyl sulfide
• Isopentyl-phenyl-sulfid
• NSC138985
• SureCN638290
• SCHEMBL638290
• isopentyl phenyl sulfide
• NSC-138985
• DTXSID50300784
• 13910-11-7
• DS-014294

• Inchi： 1S/C11H16S/c1-10(2)8-9-12-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： DTADFKNTXRGGOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(C)C

Computed Properties

• Exact Mass: 180.09738
• Monoisotopic Mass: 180.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0
• LogP: 3.82480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers